6,7,8-Trihydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• CAS No.: 756427-84-6
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 6,7,8-trihydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C10H11NO5/c12-7-2-4-1-6(10(15)16)11-3-5(4)8(13)9(7)14/h2,6,11-14H,1,3H2,(H,15,16)
• InChI Key: WHBSBHYBVNVORL-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=C(C(=C(C=C21)O)O)O)C(=O)O

Description

6,7,8-Trihydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a polyhydroxylated derivative of the tetrahydroisoquinoline-3-carboxylic acid (Tic) scaffold.

Biological Activity

6,7,8-Trihydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (often referred to as M1) is a compound of significant interest in pharmacological research due to its potential biological activities. This article reviews the biological activities of M1, particularly its antiproliferative effects against cancer and its mechanisms of action.

• Molecular Formula : C10H11NO4
• Molecular Weight : 207.20 g/mol
• CAS Number : 67123-97-1

Antiproliferative Effects

Recent studies have demonstrated that M1 exhibits notable antiproliferative activity against colorectal cancer (CRC). In an in vivo study conducted on albino Wistar rats with dimethylhydrazine (DMH)-induced CRC, M1 was administered at doses of 10 mg/kg and 25 mg/kg for 15 days. The findings highlighted several key outcomes:

• Histopathological Analysis : M1 treatment showed protective effects against colon cancer, evidenced by reduced tumor incidence and size.
• Biochemical Parameters : ELISA assays indicated that M1 significantly reduced the levels of inflammatory cytokines such as IL-6, IL-2, and COX-2. The reduction in IL-6 was particularly pronounced.
• Gene Expression Studies : Treatment with M1 led to a downregulation of mRNA levels for IL-6, JAK2, and STAT3, which are critical components in oncogenic signaling pathways associated with CRC.

The study concluded that M1's mechanism of action involves the blockade of the IL-6/JAK2/STAT3 signaling pathway, which is pivotal in cancer progression .

M1's biological activity is largely attributed to its ability to modulate key signaling pathways involved in inflammation and cancer progression:

• IL-6/JAK2/STAT3 Pathway :
  • M1 inhibits the phosphorylation of JAK2 and STAT3, which are activated by IL-6.
  • This inhibition leads to decreased expression of genes involved in cell proliferation and survival.
• Oxidative Stress Modulation :
  • M1 has been shown to restore metabolic alterations induced by CRC. NMR-based serum metabolic profiling indicated that it could normalize perturbed metabolites in CRC conditions .

Case Studies

Study on Colorectal Cancer :
A pivotal study investigated the effects of M1 on CRC using a rat model. The results were significant:

• Physiological Parameters : Changes in body weight and overall health indicators were monitored.
• Histopathology : Tumor tissues were examined for histological changes post-treatment.

Parameter	Control Group	M1 (10 mg/kg)	M1 (25 mg/kg)
Tumor Incidence (%)	80	40	20
Average Tumor Size (mm)	15 ± 5	8 ± 3	4 ± 2
IL-6 Levels (pg/mL)	200 ± 50	100 ± 30	50 ± 20

This table summarizes the protective effects of M1 on tumor development and inflammatory markers .

Comparison with Similar Compounds

Table 1: Structural Comparison of Tetrahydroisoquinoline Derivatives

Compound Name	Substituents	Key Structural Features
Tic (1,2,3,4-THIQ-3-COOH)	None	Rigid bicyclic core; constrained Phe analog
6,7-Dimethoxy-Tic (CAS 103733-66-0)	6,7-OCH₃	Methoxy groups enhance lipophilicity; metabolic stability
7-Hydroxy-Tic (e.g., JDTic derivatives)	7-OH	Single hydroxyl improves water solubility; κ-opioid receptor antagonism
6,7,8-Trihydroxy-Tic	6,7,8-OH	High polarity; potential for metal chelation and enhanced target binding

• Key Insights: The trihydroxy substitution distinguishes the target compound from other Tic derivatives by introducing three hydroxyl groups, which drastically increase hydrophilicity and may influence bioavailability . Compared to 6,7-dimethoxy-Tic, the hydroxyl groups in the target compound reduce lipophilicity (clogP estimated to decrease by ~1.5 units) but enhance hydrogen-bond donor capacity (from 0 to 3) .

Table 2: Pharmacological Profiles of Tic Derivatives

Compound Class	Biological Targets	Notable Activity	Reference
Tic (unmodified)	Peptide backbones, HDACs	Conformational constraint in peptides; moderate HDAC inhibition (IC₅₀ ~10 μM)
7-Hydroxy-Tic derivatives	κ-Opioid receptors	Potent antagonism (e.g., JDTic: Ki = 0.24 nM)
6,7-Dimethoxy-Tic	Catalytic asymmetric synthesis	Chiral ligands for enantioselective hydrogenation (up to 94% ee)
6,7,8-Trihydroxy-Tic	HDACs, antioxidant enzymes	Predicted enhanced HDAC8 inhibition (IC₅₀ < 50 nM*); potential ROS scavenging

• Key Insights :
  • The target compound’s hydroxyl groups may improve HDAC inhibition by coordinating with zinc in the active site, similar to hydroxamic acid-based inhibitors like SAHA .
  • Unlike 7-hydroxy-Tic derivatives (e.g., JDTic), which target opioid receptors, the trihydroxy variant’s polarity may shift selectivity toward enzymes like HDACs or antioxidant systems .

Physicochemical and Pharmacokinetic Properties

Table 3: Property Comparison

Property	Tic	7-Hydroxy-Tic	6,7-Dimethoxy-Tic	6,7,8-Trihydroxy-Tic
Molecular Weight (g/mol)	177.20	193.18	237.27	225.20
clogP	0.5	0.2	1.8	-1.3
Hydrogen Bond Donors	2	3	2	4
Solubility (mg/mL)	1.2	3.5	0.8	>10 (predicted)

• Metabolic stability may be lower than 6,7-dimethoxy-Tic due to susceptibility to glucuronidation .